7-beta-Hydroxyepiandrosterone

• CAS RN: 25848-69-5
• Molecular Formula: C19H30O3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: (3S,5R,7S,8R,9S,10S,13S,14S)-3,7-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one
• InChI: InChI=1S/C19H30O3/c1-18-7-5-12(20)9-11(18)10-15(21)17-13-3-4-16(22)19(13,2)8-6-14(17)18/h11-15,17,20-21H,3-10H2,1-2H3/t11-,12+,13+,14+,15+,17+,18+,19+/m1/s1
• InChI Key: VFPMCLQMAUVEHD-UCPSWNCLSA-N
• Isomeric SMILES: C[C@]12CC[C@@H](C[C@@H]1C[C@@H]([C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C)O)O
• SMILES: CC12CCC(CC1CC(C3C2CCC4(C3CCC4=O)C)O)O

Description

7beta-hydroxyepiandrosterone is a 3beta-hydroxy steroid that is epiandrosterone carrying a hydroxy group at the 7beta position. It is an endogenous androgen metabolite that has been shown to exert neuroprotective effects. It has a role as a human metabolite, a neuroprotective agent, an estrogen receptor antagonist and an androgen. It is a 17-oxo steroid, a 7beta-hydroxy steroid, a 3beta-hydroxy steroid and an androstanoid. It derives from an epiandrosterone.

Scientific Research Applications

Neuroprotection and Brain Health

7-beta-Hydroxyepiandrosterone (7β-OH-EpiA) and its related derivatives have been identified as having neuroprotective properties. Studies have shown that these neurosteroids can prevent nuclear uptake of activated glucocorticoid receptors in brain cells, suggesting a role in regulating neurosteroid brain levels and providing neuroprotection (Morfin & Stárka, 2001). Furthermore, 7β-OH-EpiA demonstrated significant protective effects in animal models of Alzheimer's disease, suggesting its potential as a therapeutic agent in neurodegenerative conditions (Dudas et al., 2004).

Metabolic and Hormonal Effects

Studies have identified the role of 7-hydroxy derivatives of epiandrosterone in inducing thermogenic enzymes in the liver. These enzymes are part of the metabolic response and may have implications in conditions like obesity and metabolic syndrome (Lardy et al., 1995). Additionally, in the human prostate, these compounds are involved in the metabolism of dehydroepiandrosterone (DHEA) to sex steroids, suggesting a role in modulating the balance of androgens and estrogens in this tissue (Martin et al., 2004).

Anti-Estrogenic Effects in Cancer Research

7β-OH-EpiA, derived from DHEA, has been observed to exert anti-estrogenic effects on breast cancer cell lines. It inhibits cell proliferation and induces cell cycle arrest, suggesting its potential utility as an anti-estrogenic compound in the treatment of estrogen-dependent cancers (Niro et al., 2012).

Immune Modulation

7-alpha-Hydroxy-dehydroepiandrosterone, a related compound, has been shown to enhance the immune response, particularly in lymphoid organs. This suggests a role for these neurosteroids in modulating immune function, which could have implications for conditions involving immune dysregulation (Morfin et al., 2000).